Cas no 1805640-09-8 (6-Chloromethyl-3-hydroxy-2-methylpyridine)

• Product Name: 6-Chloromethyl-3-hydroxy-2-methylpyridine
• CAS No: 1805640-09-8
• MF: C₇H₈ClNO
• MW: 157.597520828247
• CID: 4902888
• Update Time: 2025-10-29

6-Chloromethyl-3-hydroxy-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloromethyl-3-hydroxy-2-methylpyridine

• Inchi： 1S/C7H8ClNO/c1-5-7(10)3-2-6(4-8)9-5/h2-3,10H,4H2,1H3
• InChI Key： NRHJGLOCPSCOAK-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C(C(C)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• XLogP3: 1.3
• Topological Polar Surface Area: 33.1

Additional information on 6-Chloromethyl-3-hydroxy-2-methylpyridine

6-Chloromethyl-3-hydroxy-2-methylpyridine: An Emerging Compound in Chemical and Pharmaceutical Research

6-Chloromethyl-3-hydroxy-2-methylpyridine (CAS No. 1805640-09-8) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical research and development. This compound, characterized by its chloromethyl, hydroxy, and methylpyridine functionalities, offers a promising platform for the synthesis of novel drugs and intermediates.

The chemical structure of 6-Chloromethyl-3-hydroxy-2-methylpyridine is particularly noteworthy. The presence of the chloromethyl group provides a reactive site for further functionalization, making it an attractive starting material for the synthesis of more complex molecules. The hydroxy group adds polarity and can participate in hydrogen bonding, which is crucial for enhancing the solubility and bioavailability of potential drug candidates. The methylpyridine moiety, on the other hand, imparts aromatic stability and can influence the electronic properties of the molecule.

In the realm of pharmaceutical research, 6-Chloromethyl-3-hydroxy-2-methylpyridine has shown promise as a building block for the development of new therapeutic agents. Recent studies have explored its use in the synthesis of compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of pyridine derivatives using 6-Chloromethyl-3-hydroxy-2-methylpyridine as a key intermediate. These derivatives exhibited potent anti-inflammatory activity, making them potential candidates for the treatment of inflammatory diseases.

Beyond its pharmaceutical applications, 6-Chloromethyl-3-hydroxy-2-methylpyridine has also been investigated for its use in agrochemicals. Its ability to undergo selective functionalization reactions makes it a valuable precursor for the synthesis of pesticides and herbicides. A 2022 study in Pesticide Biochemistry and Physiology demonstrated that compounds derived from 6-Chloromethyl-3-hydroxy-2-methylpyridine showed enhanced efficacy against certain plant pathogens, suggesting its potential as a lead compound in agrochemical development.

The synthetic versatility of 6-Chloromethyl-3-hydroxy-2-methylpyridine is further highlighted by its use in combinatorial chemistry. Researchers have employed this compound as a core scaffold in high-throughput screening campaigns to identify novel bioactive molecules. The ability to rapidly generate diverse libraries of compounds from this starting material has accelerated the drug discovery process, leading to the identification of several promising leads with potential therapeutic applications.

In addition to its synthetic utility, the physical and chemical properties of 6-Chloromethyl-3-hydroxy-2-methylpyridine have been extensively studied. It is known to be stable under standard laboratory conditions and can be easily purified using common techniques such as column chromatography. Its solubility profile can be modulated by varying the solvent system, which is advantageous for both synthetic transformations and biological assays.

The environmental impact of compounds like 6-Chloromethyl-3-hydroxy-2-methylpyridine is an important consideration in their development and application. Recent research has focused on optimizing synthetic routes to minimize waste generation and improve overall sustainability. Green chemistry principles are being increasingly applied to ensure that these compounds are produced in an environmentally friendly manner.

In conclusion, 6-Chloromethyl-3-hydroxy-2-methylpyridine (CAS No. 1805640-09-8) stands out as a highly versatile compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an invaluable tool for researchers working in pharmaceuticals, agrochemicals, and combinatorial chemistry. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.